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Compound of Interest

Compound Name: Argininosuccinic acid (disodium)

Cat. No.: B10861077

Get Quote

Executive Summary
Immediate Action: Argininosuccinic acid disodium salt (ASA) is generally classified as non-

hazardous under GHS and OSHA standards. However, it is a nitrogen-rich metabolic

intermediate. Do not dispose of via sanitary sewer (sink drains) or regular trash.

While not a P-listed or U-listed acute toxin under RCRA, Best Management Practices (BMP)

dictate that ASA be segregated and managed as Non-Regulated Chemical Waste to prevent

environmental nitrogen loading and ensure regulatory compliance.

Material Identification & Properties
Accurate waste profiling requires precise identification. Use the data below for your waste

manifest.
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Parameter Specification Notes for Disposal

Compound Name
Argininosuccinic acid disodium

salt

Often found as a hydrate.[1][2]

[3]

CAS Number 918149-29-8 (salt/hydrate)
Use 2387-71-5 if referencing

free acid.[4]

Molecular Formula
High Nitrogen content.[2][4][5]

[6][7]

Physical State White to off-white powder
Hygroscopic (absorbs

moisture).

Solubility Soluble in water
Forms aqueous waste streams

easily.

RCRA Status Non-Listed Not P, U, K, or F listed.

Storage Class 11 (Combustible Solids)
Keep dry; segregate from

oxidizers.

Risk Assessment & Causality
Why do we manage a "safe" metabolite as chemical waste?

Nitrogen Loading: ASA is a urea cycle intermediate. Releasing significant quantities into

wastewater systems contributes to eutrophication (algal blooms) in local water bodies.

Hygroscopic Reactivity: As a disodium salt, the compound is hygroscopic. In a mixed-waste

dumpster, it can absorb moisture, clump, and potentially alter the pH of surrounding waste,

compromising the integrity of containment bags.

Regulatory "Grey Areas": While federal EPA regulations might technically permit drain

disposal for non-hazardous salts, local municipal wastewater permits often have strict "Total

Nitrogen" or "COD" (Chemical Oxygen Demand) limits. Professional disposal eliminates this

liability.

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Expired or Surplus Stock)
Goal: Dispose of pure, solid reagent in original or secondary containers.

Container Inspection: Ensure the original container is intact. If the screw cap is cracked

(common with aged salts), transfer contents to a high-density polyethylene (HDPE) wide-

mouth jar.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Mandatory Fields: Constituent (Argininosuccinic acid disodium), CAS #, Start Date,

Generator Name.

Hazard Checkbox: Mark "None" or "Non-Regulated."

Segregation: Place the container in your lab's Solid Waste Accumulation Area.

Crucial: Do not pack in the same secondary bin as strong oxidizers (e.g., nitrates,

perchlorates) or strong acids.

Disposal: Hand off to your hazardous waste contractor (e.g., Veolia, Clean Harbors,

Triumvirate) as "Non-RCRA Regulated Solid."

Protocol B: Aqueous Solutions (Experimental Waste)
Goal: Dispose of buffers or reaction mixtures containing ASA.

pH Verification: Dip-test the solution. ASA solutions are generally neutral to slightly basic.

If pH < 2 or > 12.5: The waste is now Hazardous (Corrosive, D002). Neutralize or manage

as hazardous waste.

If pH 5–9: Manage as Non-Regulated Aqueous Waste.

Collection: Pour into a standard 4L or 20L HDPE carboy labeled "Aqueous Waste - Non-

Hazardous."
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Compatibility Check: Ensure the carboy does not contain heavy metals or organic solvents

(e.g., phenol/chloroform), which would escalate the cost and hazard class of the entire

container.

Secondary Containment: Keep the carboy in a tub capable of holding 110% of the volume.

Manifesting: List as "Aqueous solution with trace amino acid salts."

Protocol C: Contaminated Debris (Gloves, Weigh Boats)
Goal: Manage disposables that contacted the substance.

Trace Contamination: Items with <3% residue by weight (empty vials, lightly dusted gloves)

are generally considered "RCRA Empty."

Disposal Path:

Conservative (Recommended): Place in a clear bag, seal, and place in the "Lab Debris"

box for incineration/landfill by your waste vendor.

Standard: If your facility permits, double-bag in opaque trash bags and dispose of as

municipal waste (verify with your EHS officer first).

Visual Decision Logic (Workflow)
The following diagram illustrates the decision-making process for ASA disposal, ensuring no

step is missed.
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Waste Generation:
Argininosuccinic Acid (Disodium)

Determine Physical State

Solid / Powder

Dry
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Wet
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Label 'Non-Regulated Chemical'
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Contaminated Debris
(Gloves, Weigh Boats)

No (Trace)

Protocol C:
Double Bag -> Lab Trash

(Verify Local Rules)

Check pH & Co-contaminants

Manage as Hazardous Waste
(If pH <2 or >12.5 OR Toxic Solvents)

Extreme pH / Toxic Mix

Protocol B:
Collect in Carboy

'Non-Regulated Aqueous'

Neutral / Buffer Only
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Figure 1: Decision tree for the segregation and disposal of Argininosuccinic acid disodium salt.

Emergency Procedures (Spill Response)
In the event of a spill, the hygroscopic nature of ASA disodium means it will become sticky and

slippery if exposed to humidity.
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PPE: Wear nitrile gloves, lab coat, and safety glasses. Respiratory protection (N95) is

recommended for large powder spills to prevent inhalation of dust.

Dry Spill: Sweep up carefully to avoid generating dust.[8] Do not use wet paper towels

initially (this creates a sticky mess). Place recovered powder in a waste container.

Wet Spill: Absorb with inert material (vermiculite or paper towels). Clean the surface with

water and a mild detergent to remove sticky sodium residues.

Disposal: Treat spill cleanup materials as Protocol C (Chemical Debris).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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